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Compound of Interest

Compound Name: Croweacin
CAS No.: 484-34-4
Cat. No.: B12769518
Get Quote
. J

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals working with Croweacin. The following
procedures are based on general laboratory safety principles for handling research-grade
chemical compounds. A comprehensive, official Safety Data Sheet (SDS) for Croweacin is not
readily available in the public domain; therefore, these guidelines should be supplemented with
institution-specific safety protocols.

Chemical and Physical Properties

A summary of the known quantitative data for Croweacin is presented below for easy
reference.
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Property Value Source
Chemical Formula C11H1203 [1]
Molecular Weight 192.21 g/mol [1][2]
Exact Mass 192.078644241 Da [2]
. _ 129.00 to 131.00 °C @ 10.00
Boiling Point [3]
mm Hg
Specific Gravity 1.13460 @ 0.00 °C [3]

Refractive Index

1.53460 @ 0.00 °C

[3]

Water Solubility

46.43 mg/L @ 25 °C

(estimated)

[3]

Personal Protective Equipment (PPE)

Due to the absence of specific toxicity data for Croweacin, a cautious approach is

recommended. The following PPE should be considered mandatory when handling this

compound.[4][5][6][7]

PPE Category

Item

Specification

Hand Protection

Disposable Nitrile Gloves

Standard laboratory grade.
Inspect for tears before use

and change frequently.

Eye Protection

Safety Glasses with Side
Shields or Goggles

Must meet ANSI Z87.1

standards.

Body Protection

Laboratory Coat

Fully buttoned to cover as

much skin as possible.

Foot Protection

Closed-toe Shoes

Must cover the entire foot.

For procedures with a risk of aerosol generation or handling of powders, additional respiratory

protection such as a fit-tested N95 respirator or working within a certified chemical fume hood

is strongly advised.
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Handling and Storage

Operational Plan:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

» Weighing: If working with solid Croweacin, weigh the required amount in a chemical fume
hood to minimize inhalation exposure.

e Dissolving: When preparing solutions, add the solvent to the weighed Croweacin slowly. If
heating is required to dissolve the compound, do so in a well-ventilated area.

o Storage: Store Croweacin in a cool, dry, and dark place. For short-term storage (days to
weeks), 0-4°C is recommended. For long-term storage (months to years), -20°C is advised.
[1] The product is reported to be stable for a few weeks during ordinary shipping at ambient
temperature.[1]

Experimental Workflow for Handling Croweacin:

Caption: A typical workflow for the safe handling of Croweacin in a laboratory setting.
Disposal Plan

All waste containing Croweacin should be treated as hazardous chemical waste.[8][9][10]

¢ Solid Waste: Contaminated items such as gloves, bench paper, and pipette tips should be
collected in a dedicated, clearly labeled hazardous waste container.

¢ Liquid Waste: Unused solutions of Croweacin should be collected in a sealed, labeled, and
appropriate hazardous waste container. Do not dispose of Croweacin solutions down the
drain.

o Container Disposal: Empty Croweacin containers should be triple-rinsed with a suitable
solvent. The rinsate should be collected as hazardous waste. The rinsed container can then
be disposed of according to institutional guidelines.
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+ Waste Pickup: Follow your institution's procedures for the collection and disposal of chemical
waste.

Logical Flow for Waste Disposal:

Waste Generation
(Solid & Liquid)

Segregate Waste Types
Collect Solid Waste in Collect Liquid Waste in
Labeled Hazardous Bag Labeled Hazardous Bottle

N

Store in Designated
Hazardous Waste Area

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Caption: A logical decision-making flow for the proper disposal of Croweacin waste.

First Aid and Emergency Procedures

In the absence of specific data, the following general first aid measures are recommended.[11]
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Exposure Route First Aid Measure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids. Seek medical

attention.

In case of contact, immediately wash skin with
) soap and plenty of water. Remove contaminated
Skin Contact ) ) o
clothing and shoes. Get medical aid if irritation

develops and persists.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical aid.
If swallowed, do NOT induce vomiting. Never
) give anything by mouth to an unconscious
Ingestion

person. Rinse mouth with water. Seek

immediate medical attention.

Spill Response:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it
in a suitable, labeled container for disposal.[8][12] Clean the spill area with soap and water. For
large spills, evacuate the area and contact your institution's environmental health and safety
department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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